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Compound of Interest

Compound Name: Ethyl-p-methoxyhydrocinnamate

Cat. No.: B142521 Get Quote

Disclaimer: Scientific literature providing in-depth technical data on the biological activities,

mechanism of action, pharmacokinetics, and toxicology of Ethyl p-methoxyhydrocinnamate

(CAS 22767-72-2) is exceptionally limited. This guide summarizes the available

physicochemical data for the target compound. To provide a broader context for potential

research and applications, this document also includes a detailed overview of the biological

activities and experimental protocols for the structurally similar and more extensively studied

compound, Ethyl p-methoxycinnamate (EPMC). It is crucial to note that EPMC contains a

double bond not present in Ethyl p-methoxyhydrocinnamate, and therefore, the biological

activities of these two compounds may differ significantly.

Introduction to Ethyl p-methoxyhydrocinnamate
Ethyl p-methoxyhydrocinnamate, also known as Ethyl 3-(4-methoxyphenyl)propanoate, is a

phenolic compound.[1][2][3] It has been identified as a natural product isolated from the edible

rhizomes of Erythrina variegata and Kaempferia galanga.[1][2][3] While its natural origin

suggests potential biological activities, dedicated studies to elucidate these properties are

largely absent from the current scientific literature.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Ethyl p-

methoxyhydrocinnamate.
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Property Value Source

CAS Number 22767-72-2 PubChem

Molecular Formula C₁₂H₁₆O₃ PubChem[4]

Molecular Weight 208.25 g/mol PubChem[4]

IUPAC Name
ethyl 3-(4-

methoxyphenyl)propanoate
PubChem[4]

Appearance Colorless to light yellow liquid MedchemExpress[1]

Density 1.0628 g/cm³ (at 25°C) Echemi

Boiling Point 165°C (at 14 Torr) ChemicalBook[4]

LogP 2.7 PubChem[4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

BioCrick

Biological Activity and Mechanism of Action (Data
for Ethyl p-methoxycinnamate - EPMC)
Disclaimer: The following data pertains to Ethyl p-methoxycinnamate (EPMC), a structurally

related compound, and should not be directly attributed to Ethyl p-methoxyhydrocinnamate.

Ethyl p-methoxycinnamate (EPMC) has been the subject of several studies investigating its

biological effects, particularly its anti-inflammatory and hypopigmentary activities.

Anti-inflammatory Activity
EPMC has demonstrated significant anti-inflammatory properties. Studies have shown that it

can inhibit the activities of cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2)

enzymes, which are key mediators of the inflammatory response.[1] The inhibitory

concentrations (IC₅₀) are detailed in the table below.
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Target IC₅₀ Source

Cyclooxygenase-1 (COX-1) 1.12 µM MDPI[1]

Cyclooxygenase-2 (COX-2) 0.83 µM MDPI[1]

Furthermore, EPMC has been shown to suppress the production of pro-inflammatory cytokines

such as interleukin-1 (IL-1) and tumor necrosis factor-α (TNF-α). It also exhibits anti-angiogenic

effects by blocking endothelial functions.

Hypopigmentary Effects
EPMC has been investigated for its potential as a skin-whitening agent. It has been found to

significantly decrease melanin synthesis in B16F10 murine melanoma cells stimulated with α-

melanocyte stimulating hormone (α-MSH).[5] The mechanism for this effect is believed to be

the downregulation of tyrosinase, the rate-limiting enzyme in melanogenesis, rather than direct

inhibition of the enzyme.[5]

Experimental Protocols (for Ethyl p-
methoxycinnamate - EPMC)
Disclaimer: The following experimental protocols are for the related compound Ethyl p-

methoxycinnamate (EPMC).

Bioactivity-Guided Isolation of EPMC from Kaempferia
galanga
This protocol describes the general workflow for isolating EPMC from the rhizomes of

Kaempferia galanga based on its anti-inflammatory activity.[1]
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Extraction and Fractionation

Identification and Characterization

Bioactivity Confirmation

Dried Rhizomes of Kaempferia galanga

Serial Extraction
(Petroleum Ether, Chloroform, Methanol, Water)

Chloroform Extract

Highest Anti-inflammatory Activity

Fractionation of Chloroform Extract
(Hexane, Hexane-Chloroform, Chloroform)

Active Hexane-Chloroform Sub-fraction

Most Effective Inhibition

GC-MS Analysis

Identification of Ethyl-p-methoxycinnamate (EPMC)

Re-crystallization

Pure EPMC

In vivo Anti-inflammatory Assay
(Carrageenan-induced rat paw edema) In vitro COX Inhibition Assay

 

Prepare Reaction Mixture:
- COX-1 or COX-2 enzyme

- Heme
- Arachidonic Acid (substrate)

Add Test Compound (EPMC) or Control

Incubate at 37°C

Stop Reaction

Quantify Prostaglandin E2 (PGE2) Production
(e.g., using ELISA)

Calculate Percent Inhibition and IC50 Value
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Inflammatory Stimuli

Arachidonic Acid

COX-1 / COX-2

Prostaglandins

Inflammation

Ethyl p-methoxycinnamate (EPMC)

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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